Pancreatitis

Description

Pancreatitis is an inflammatory condition of the pancreas, an organ located behind the stomach that produces digestive enzymes and hormones. It occurs when digestive enzymes become activated prematurely within the pancreas, leading to autodigestion and inflammation. It can be acute, appearing suddenly and lasting for days, or chronic, persisting for many years. Common causes include gallstones and alcohol abuse, but other factors like high triglycerides, certain medications, and genetic predispositions can also contribute.